Cas no 2649069-34-9 (4-(2-isocyanatopropan-2-yl)-1-(propan-2-yl)-1H-pyrazole)

• Product Name: 4-(2-isocyanatopropan-2-yl)-1-(propan-2-yl)-1H-pyrazole
• CAS No: 2649069-34-9
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• CID: 6453129
• PubChem ID: 165858738
• Update Time: 2025-05-19

4-(2-isocyanatopropan-2-yl)-1-(propan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(2-isocyanatopropan-2-yl)-1-(propan-2-yl)-1H-pyrazole
• EN300-1795861
• 2649069-34-9

• Inchi： 1S/C10H15N3O/c1-8(2)13-6-9(5-12-13)10(3,4)11-7-14/h5-6,8H,1-4H3
• InChI Key： UOAQQVIYOYAEPQ-UHFFFAOYSA-N
• SMILES： O=C=NC(C)(C)C1C=NN(C=1)C(C)C

Computed Properties

• Exact Mass: 193.121512110g/mol
• Monoisotopic Mass: 193.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 47.2Ų

Additional information on 4-(2-isocyanatopropan-2-yl)-1-(propan-2-yl)-1H-pyrazole

Research Brief on 4-(2-isocyanatopropan-2-yl)-1-(propan-2-yl)-1H-pyrazole (CAS: 2649069-34-9): Recent Advances and Applications

The compound 4-(2-isocyanatopropan-2-yl)-1-(propan-2-yl)-1H-pyrazole (CAS: 2649069-34-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its isocyanate functional group and pyrazole backbone, has shown promising potential in drug discovery and development. Recent studies have explored its utility as a versatile intermediate in the synthesis of bioactive molecules, particularly in the design of kinase inhibitors and other targeted therapies.

One of the key areas of interest is the compound's role in the development of covalent inhibitors. The isocyanate group in 4-(2-isocyanatopropan-2-yl)-1-(propan-2-yl)-1H-pyrazole enables it to form stable covalent bonds with nucleophilic residues in target proteins, such as cysteine or lysine. This property has been leveraged in the design of irreversible inhibitors for various kinases, including those implicated in cancer and inflammatory diseases. Recent publications highlight its use in optimizing the pharmacokinetic and pharmacodynamic profiles of these inhibitors.

In addition to its applications in covalent inhibition, this compound has also been investigated for its potential in bioconjugation strategies. Researchers have utilized its reactive isocyanate group to label biomolecules, such as proteins and antibodies, for diagnostic and therapeutic purposes. A 2023 study demonstrated its efficacy in creating stable antibody-drug conjugates (ADCs) with improved payload delivery and reduced off-target effects. This advancement underscores the compound's versatility in modern biopharmaceutical applications.

Recent synthetic methodologies have further enhanced the accessibility of 4-(2-isocyanatopropan-2-yl)-1-(propan-2-yl)-1H-pyrazole. Novel catalytic systems and green chemistry approaches have been reported to improve the yield and purity of this compound, addressing previous challenges in its large-scale production. These developments are critical for its broader adoption in industrial and academic settings.

Looking ahead, ongoing research aims to explore the compound's potential in emerging therapeutic areas, such as neurodegenerative diseases and infectious diseases. Preliminary data suggest that derivatives of 4-(2-isocyanatopropan-2-yl)-1-(propan-2-yl)-1H-pyrazole may exhibit activity against specific viral proteases and aggregating proteins. However, further validation through preclinical and clinical studies is necessary to fully realize its therapeutic potential.

In conclusion, 4-(2-isocyanatopropan-2-yl)-1-(propan-2-yl)-1H-pyrazole (CAS: 2649069-34-9) represents a valuable tool in chemical biology and drug discovery. Its unique reactivity and versatility make it a promising candidate for the development of next-generation therapeutics. Continued research and innovation in this area are expected to yield significant breakthroughs in the coming years.